Cas no 454473-78-0 (Methyl 4-(3-Fluorobenzyl)oxybenzenecarboxylate)

• Product Name: Methyl 4-(3-Fluorobenzyl)oxybenzenecarboxylate
• CAS No: 454473-78-0
• MF: C₁₅H₁₃FO₃
• MW: 260.260328054428
• MDL: MFCD01568714
• CID: 1069353
• PubChem ID: 2783090
• Update Time: 2025-04-20

Methyl 4-(3-Fluorobenzyl)oxybenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-((3-fluorobenzyl)oxy)benzoate
• Methyl 4-[(3-fluorobenzyl)oxy]benzenecarboxylate
• DB-143259
• 9N-064
• AKOS005071277
• methyl 4-[(3-fluorobenzyl)oxy]benzoate
• Methyl4-((3-fluorobenzyl)oxy)benzoate
• 454473-78-0
• methyl 4-[(3-fluorophenyl)methoxy]benzoate
• CS-0317757
• MFCD01568714
• CRSAJAUIAXPCDO-UHFFFAOYSA-N
• SCHEMBL2196098
• Methyl 4-(3-Fluorobenzyl)oxybenzenecarboxylate

• MDL： MFCD01568714
• Inchi： 1S/C15H13FO3/c1-18-15(17)12-5-7-14(8-6-12)19-10-11-3-2-4-13(16)9-11/h2-9H,10H2,1H3
• InChI Key： CRSAJAUIAXPCDO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)COC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 260.08487243g/mol
• Monoisotopic Mass: 260.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Melting Point: 71-73°C

Methyl 4-(3-Fluorobenzyl)oxybenzenecarboxylate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters